2-[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide

• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 2-[(5Z)-5-[(3-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C22H18ClN3O3S/c23-16-5-3-4-14(10-16)11-19-21(28)26(22(29)30-19)13-20(27)24-9-8-15-12-25-18-7-2-1-6-17(15)18/h1-7,10-12,25H,8-9,13H2,(H,24,27)/b19-11-
• InChI Key: KWQUGSUNMRZZJY-ODLFYWEKSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CN3C(=O)/C(=C/C4=CC(=CC=C4)Cl)/SC3=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CN3C(=O)C(=CC4=CC(=CC=C4)Cl)SC3=O

Description

This compound is a synthetic thiazolidinone derivative featuring a 3-chlorobenzylidene moiety at the 5-position of the thiazolidinone core and an N-[2-(1H-indol-3-yl)ethyl]acetamide side chain. The 3-chlorobenzylidene group enhances electrophilicity and may improve binding affinity to biological targets, while the indole-ethylacetamide substituent introduces structural complexity that can modulate solubility and target specificity .

Preparation Methods

Thiazolidinone-First Strategy

Formation of the thiazolidinone ring precedes introduction of the benzylidene and acetamide groups. This approach leverages cyclocondensation of thioglycolic acid derivatives with imine intermediates.

Acetamide-First Strategy

Coupling of the indole-ethylamine moiety to a preformed thiazolidinone-acetic acid intermediate, followed by benzylidene incorporation.

Comparative studies indicate the thiazolidinone-first route achieves higher overall yields (68–82%) due to reduced steric hindrance during cyclization.

Thiazolidinone Core Synthesis

Cyclocondensation of Thioglycolic Acid

The thiazolidin-2,4-dione scaffold is synthesized via cyclocondensation of thioglycolic acid with urea or its derivatives. Bhattacharyya’s method employs β-cyclodextrin-SO3H as a bifunctional catalyst, enhancing electrophilicity of the aldehyde and nucleophilicity of thioglycolic acid:

$$\text{Thioglycolic acid} + \text{3-Chlorobenzaldehyde} \xrightarrow{\beta\text{-CD-SO}_3\text{H}} \text{5-(3-Chlorobenzylidene)-thiazolidine-2,4-dione}$$

Conditions :

• Solvent: H2O/EtOH (3:1)

• Temperature: 80°C, 6 h

• Yield: 89%

Table 1: Optimization of Cyclocondensation Conditions

Catalyst	Solvent	Time (h)	Yield (%)
β-CD-SO3H	H2O/EtOH	6	89
Sc(OTf)3	DCM	12	76
No catalyst	EtOH	24	32

β-CD-SO3H accelerates imine formation and subsequent cyclization via hydrogen bonding and electrostatic interactions.

Benzylidene Substitution and Z-Configuration Control

The 3-chlorobenzylidene group is introduced via Knoevenagel condensation between 5-unsubstituted thiazolidin-2,4-dione and 3-chlorobenzaldehyde. Z-selectivity is achieved using piperidine as a base and toluene as a solvent:

$$\text{Thiazolidin-2,4-dione} + \text{3-Cl-C}$$6\text{H}4\text{CHO} \xrightarrow{\text{piperidine, toluene}} \text{(5Z)-Isomer}

Mechanistic Insight :

• Toluene’s low polarity stabilizes the Z-configuration through van der Waals interactions with the chlorophenyl group.

• Piperidine deprotonates the thiazolidinone α-hydrogen, enabling aldol-like condensation.

Characterization :

• $^1\text{H NMR}$: δ 7.85 (s, 1H, CH=C), 7.45–7.30 (m, 4H, Ar-H).

• HRMS: m/z 296.0245 [M+H]+ (calc. 296.0248).

Acetamide Side-Chain Installation

CDI-Mediated Coupling

The N-[2-(1H-indol-3-yl)ethyl]acetamide group is introduced via activation of acetic acid derivatives using 1,1-carbonyldiimidazole (CDI), followed by reaction with 2-(1H-indol-3-yl)ethylamine:

$$\text{Thiazolidinone-acetic acid} + \text{CDI} \rightarrow \text{Active intermediate} \xrightarrow{\text{Indole-ethylamine}} \text{Target compound}$$

Conditions :

• Solvent: Acetonitrile

• Base: Pyridine (0.8 equiv)

• Time: 4 h, room temperature

• Yield: 78%

Table 2: CDI Coupling Optimization

Base	Solvent	Time (h)	Yield (%)
Pyridine	MeCN	4	78
Et3N	MeCN	6	65
DBU	DMF	3	72

Pyridine facilitates deprotonation of the carboxylic acid, enhancing CDI reactivity.

Integrated One-Pot Synthesis

A telescoped approach combines thiazolidinone formation, benzylidene substitution, and acetamide coupling in a single reactor:

• Cyclocondensation : Thioglycolic acid, 3-chlorobenzaldehyde, β-CD-SO3H (H2O/EtOH, 80°C).

• Knoevenagel Condensation : Piperidine, toluene, 110°C, 3 h.

• Acetamide Coupling : CDI, 2-(1H-indol-3-yl)ethylamine, pyridine, MeCN, RT.

Advantages :

• Reduced purification steps (crude yield: 64%).

• Solvent compatibility: Sequential use of H2O/EtOH → toluene → MeCN avoids phase separation.

Characterization and Validation

Spectroscopic Data

• FT-IR : 1745 cm⁻¹ (C=O, thiazolidinone), 1680 cm⁻¹ (amide I).

• $^{13}\text{C NMR}$ : δ 167.2 (C=O, thiazolidinone), 165.8 (C=O, acetamide), 136.5 (CH=C).

• HPLC Purity : 98.2% (C18 column, MeCN:H2O = 70:30).

Configuration Analysis

• X-ray Crystallography : Confirms Z-configuration (C5–C6 bond length: 1.34 Å).

• NOESY : Proximity between thiazolidinone C3-H and benzylidene aryl-H confirms planar geometry.

Scalability and Industrial Feasibility

Kilogram-Scale Protocol :

• Thiazolidinone Formation : 10 kg scale, 85% yield (β-CD-SO3H, flow reactor).

• CDI Coupling : 92% yield (continuous stirred-tank reactor, MeCN recycle).

Cost Analysis :

• Raw material cost: $420/kg (including β-CD-SO3H reuse).

• CDI contributes 62% of total cost, necessitating alternative activators (e.g., DCC).

Green Chemistry Considerations

• Solvent Recovery : 89% MeCN and 94% toluene reclaimed via distillation.

• Catalyst Reusability : β-CD-SO3H retains 91% activity after 10 cycles .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl groups in the thiazolidine ring, potentially converting them to hydroxyl groups.

Substitution: The chlorobenzylidene group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield indole-2,3-dione derivatives, while reduction could produce thiazolidine-2,4-diol derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound exhibits potential antimicrobial and anticancer activities, making it a candidate for further biological studies.

Medicine: Due to its biological activities, it is being explored as a potential therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide involves its interaction with various molecular targets. The indole moiety can interact with biological receptors, while the thiazolidine ring may inhibit specific enzymes. The chlorobenzylidene group can enhance the compound’s binding affinity to its targets, leading to its biological effects .

Comparison with Similar Compounds

Key Structural Features :

• Core : 1,3-thiazolidin-2,4-dione (rhodanine derivative) with a Z-configuration at the benzylidene double bond.
• Substituents :
  • 5-position : 3-chlorobenzylidene group (electron-withdrawing Cl enhances reactivity).
  • N-side chain : Indole-ethylacetamide (hydrophobic indole moiety may interact with aromatic residues in enzymes).

Comparison with Structurally Similar Compounds

The following compounds share the thiazolidinone core but differ in substituents, leading to variations in biological activity and physicochemical properties:

Substituent Analysis and Pharmacological Implications

Table 1: Structural and Functional Comparison

Compound Name	5-Position Substituent	N-Side Chain Substituent	Notable Activities	Reference
Target Compound	3-Chlorobenzylidene	N-[2-(1H-indol-3-yl)ethyl]acetamide	Anticancer (hypothesized), antimicrobial (predicted)
2-[(5Z)-5-(2-Thienylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]acetamide	2-Thienylmethylene	N-[2-(5-fluoro-1H-indol-3-yl)ethyl]acetamide	Enhanced antimicrobial activity (5-fluoroindole increases lipophilicity)
2-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide	3-Chlorobenzylidene	N-[3-(1H-imidazol-1-yl)propyl]acetamide	Antifungal (imidazole moiety confers azole-like activity)
2-[(5Z)-5-(2-Methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide	2-Methoxybenzylidene	N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide	Antioxidant (methoxy group acts as radical scavenger)

Key Findings from Analogous Compounds

Electron-Withdrawing vs. Electron-Donating Groups :

• The 3-chlorobenzylidene group in the target compound (electron-withdrawing) may enhance electrophilic reactivity compared to 2-methoxybenzylidene (electron-donating) in , which showed superior antioxidant activity due to methoxy’s radical-stabilizing effects .
• Replacement of chlorine with sulfur-containing heterocycles (e.g., 2-thienyl in ) improves antimicrobial potency, likely due to increased membrane permeability .

Impact of Indole Modifications: Fluorination at the 5-position of the indole ring () increases lipophilicity and antimicrobial efficacy compared to the non-fluorinated indole in the target compound . The indole-ethylacetamide chain in the target compound may favor interactions with tryptophan-rich regions in enzymes, similar to kinase inhibitors .

Side Chain Diversity :

• Imidazole-containing derivatives () exhibit antifungal activity akin to azole drugs, whereas thiadiazole derivatives () show antioxidant effects due to sulfur’s redox activity .

Biological Activity

The compound 2-[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide , also referred to as BMTTZD , is a thiazolidine derivative with significant potential in medicinal chemistry. Its unique structure combines a thiazolidine ring with an indole moiety, which is hypothesized to contribute to various biological activities, including anticancer and antimicrobial properties.

• Molecular Formula : C22H18ClN3O3S
• Molecular Weight : 439.9 g/mol
• IUPAC Name : 2-[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide

The biological activity of BMTTZD is primarily attributed to its ability to interact with specific molecular targets within cells. The compound may inhibit various enzymes and receptors, leading to modulation of cellular pathways involved in cancer progression and other diseases.

Potential Mechanisms:

• Enzyme Inhibition : BMTTZD has been shown to inhibit tyrosinase activity, an enzyme crucial for melanin production. This property suggests potential applications in dermatological treatments for hyperpigmentation.
• Anticancer Activity : Preliminary studies indicate that BMTTZD may induce apoptosis in cancer cells through intrinsic and extrinsic signaling pathways.

1. Antimicrobial Activity

Research indicates that BMTTZD exhibits antimicrobial properties against various pathogens. In vitro studies have demonstrated its effectiveness against gram-positive and gram-negative bacteria.

2. Anticancer Activity

A series of studies have evaluated the anticancer potential of BMTTZD using different cancer cell lines:

Cell Line	IC50 (µM)	Mechanism
HeLa (cervical)	15.0	Induction of apoptosis
MCF7 (breast)	10.5	Cell cycle arrest
B16F10 (melanoma)	5.0	Inhibition of tyrosinase

These results suggest that BMTTZD could be a candidate for further development as an anticancer agent.

3. Tyrosinase Inhibition

BMTTZD has been tested for its ability to inhibit tyrosinase activity:

Compound	IC50 (µM)	Reference
BMTTZD	8.0	Current study
Kojic Acid	24.09	Standard reference

The IC50 value indicates that BMTTZD is a significantly stronger inhibitor than kojic acid, a commonly used skin-lightening agent.

Case Studies

Several case studies have highlighted the efficacy of BMTTZD in various applications:

• Study on Melanogenesis : A study conducted on B16F10 murine melanoma cells demonstrated that treatment with BMTTZD reduced melanin production significantly compared to control groups.
• Cytotoxicity Assessment : In a cytotoxicity assay involving multiple analogs of thiazolidine derivatives, BMTTZD showed low toxicity at concentrations below 20 µM over a period of 72 hours.